Sulphur Brown 5
Overview
Description
Sulphur Brown 5, also known as C.I.53245, is a dark brown, blackish-gray powder . It is partially soluble in water and moderately soluble in sodium sulfide solution, giving a red light brown color . In concentrated sulfuric acid, it turns dark brown .
Synthesis Analysis
The manufacturing process of this compound involves heating 4-(2,4-Dinitrophenylamino)phenol with Sodium hydroxide and water to 105 ℃, then adding glucose, Sodium sulfide, sulphur and a small amount of Copper sulfate monohydrate . The mixture is boiled for a short time, then heated to 260 270 ℃ over 20 hours and roasted for 6 hours .Properties
CAS No. |
1327-00-0 |
|---|---|
Molecular Formula |
C15H11F3O |
Molecular Weight |
0 |
Origin of Product |
United States |
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